Cas no 1513775-50-2 (4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 1513775-50-2
• MF: C₁₅H₁₃ClO₂
• MW: 260.72
• CID: 5076024
• Update Time: 2025-06-26

4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde

• Inchi： 1S/C15H13ClO2/c1-10-7-11(9-17)3-5-13(10)12-4-6-14(16)15(8-12)18-2/h3-9H,1-2H3
• InChI Key： NEUYNMVLYPCEGX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C(OC)=C2)=CC=C(C=O)C=C1C

Additional information on 4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde

4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde: A Comprehensive Overview

4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS No. 1513775-50-2) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of biphenyl aldehydes, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. The molecule consists of two aromatic rings connected by a single bond (biphenyl system), with substituents that include a chlorine atom at the 4' position, a methoxy group at the 3' position, a methyl group at the 2 position, and an aldehyde group at the 4 position. These substituents contribute to its unique chemical properties and reactivity.

The biphenyl system in this compound plays a crucial role in its electronic and steric properties. Biphenyl compounds are known for their stability and ability to participate in various chemical reactions, such as nucleophilic additions and cross-coupling reactions. The presence of an aldehyde group at the 4 position makes this compound particularly reactive under certain conditions. Recent studies have shown that aldehyde-containing biphenyl derivatives are valuable intermediates in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

The chlorine substituent at the 4' position introduces electron-withdrawing effects, which can influence the reactivity of the aldehyde group. This substitution pattern is often exploited in organic synthesis to direct specific reactions or to modulate the electronic environment of the molecule. Similarly, the methoxy group at the 3' position introduces electron-donating effects through resonance, which can enhance certain reactivity patterns or stabilize intermediates during reactions.

One of the most significant applications of 4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde is in the field of drug discovery. Recent research has highlighted its potential as a lead compound for developing novel therapeutic agents targeting various diseases. For instance, studies have demonstrated that this compound exhibits selective activity against certain enzymes involved in cancer progression. The aldehyde group is particularly important in these interactions, as it can form covalent bonds with nucleophilic residues on target proteins.

In addition to its pharmaceutical applications, this compound is also being explored for its role in materials science. The biphenyl structure provides a rigid framework that can be incorporated into advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in this area have shown that substituted biphenyl aldehydes can enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The synthesis of 4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde involves a series of carefully designed organic reactions. Key steps include Friedel-Crafts alkylation for introducing substituents onto the aromatic rings and subsequent oxidation reactions to introduce the aldehyde group. Researchers have recently developed more efficient methods for synthesizing this compound, leveraging catalytic systems that minimize side reactions and improve yields.

From an environmental perspective, understanding the fate and behavior of 4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound undergoes biodegradation under specific conditions, but further research is needed to fully characterize its environmental footprint.

In conclusion, 4'-Chloro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS No. 1513775-50-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize synthetic methods for this compound, its role in advancing scientific knowledge will undoubtedly grow.